Cas no 2229334-75-0 (3-Amino-3-(3,5-dimethoxypyridin-4-yl)propan-1-ol)

• Product Name: 3-Amino-3-(3,5-dimethoxypyridin-4-yl)propan-1-ol
• CAS No: 2229334-75-0
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• CID: 5570249
• PubChem ID: 165616923
• Update Time: 2025-05-25

3-Amino-3-(3,5-dimethoxypyridin-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(3,5-dimethoxypyridin-4-yl)propan-1-ol
• EN300-1825208
• 2229334-75-0
• 3-Amino-3-(3,5-dimethoxypyridin-4-yl)propan-1-ol

• Inchi： 1S/C10H16N2O3/c1-14-8-5-12-6-9(15-2)10(8)7(11)3-4-13/h5-7,13H,3-4,11H2,1-2H3
• InChI Key： BSEVVZXAGQTEPM-UHFFFAOYSA-N
• SMILES： O(C)C1C=NC=C(C=1C(CCO)N)OC

Computed Properties

• Exact Mass: 212.11609238g/mol
• Monoisotopic Mass: 212.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 77.6Ų

Additional information on 3-Amino-3-(3,5-dimethoxypyridin-4-yl)propan-1-ol

3-Amino-3-(3,5-Dimethoxypyridin-4-yl)Propan-1-ol: A Comprehensive Overview

The compound 3-Amino-3-(3,5-Dimethoxypyridin-4-yl)Propan-1-ol (CAS No. 2229334-75-0) is a highly specialized organic molecule with significant applications in the field of pharmaceutical chemistry and related disciplines. This compound is characterized by its unique structure, which combines an amino group with a substituted pyridine ring and a hydroxyl group, making it a versatile building block for various chemical syntheses. The molecule's structure is particularly notable for its potential to participate in a wide range of chemical reactions, including nucleophilic substitutions, condensations, and oxidations.

Recent studies have highlighted the importance of 3-Amino-3-(3,5-Dimethoxypyridin-4-yl)Propan-1-ol in the development of novel therapeutic agents. Researchers have demonstrated that this compound can serve as a key intermediate in the synthesis of bioactive molecules, particularly those with potential anti-inflammatory and antioxidant properties. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* explored the use of this compound as a precursor for developing small-molecule inhibitors targeting specific enzymes involved in chronic inflammatory diseases.

The synthesis of 3-Amino-3-(3,5-Dimethoxypyridin-4-yl)Propan-1-ol involves a multi-step process that typically begins with the preparation of the pyridine derivative. The introduction of methoxy groups at the 3 and 5 positions of the pyridine ring is achieved through nucleophilic aromatic substitution, followed by coupling reactions to introduce the amino and hydroxyl functionalities. The optimization of these steps has been a focus of recent research efforts, with chemists seeking to improve both the yield and selectivity of the synthesis process.

In terms of applications, 3-Amino-3-(3,5-Dimethoxypyridin-4-yl)Propan-1-ol has shown promise in drug delivery systems due to its ability to act as a ligand in metallo-drug complexes. A 2022 study in *Advanced Drug Delivery Reviews* reported on its use as a chelating agent in the development of nanoscale drug carriers that enhance the bioavailability of poorly soluble pharmaceuticals. This application underscores the compound's versatility and its growing importance in modern medicinal chemistry.

From an environmental perspective, the biodegradability and toxicity profile of 3-Amino-3-(3,5-Dimethoxypyridin-4-yli)Propan1 ol have been subjects of recent investigations. According to findings published in *Environmental Science & Technology*, this compound exhibits moderate biodegradability under aerobic conditions but requires controlled disposal methods to minimize ecological impact. These studies emphasize the need for sustainable practices in both its production and application.

In conclusion, 3-Amino-3-(3,5-Dimethoxypyridin4 yl)Propan1 ol (CAS No. 2229334750) stands out as a critical molecule in contemporary chemical research. Its unique structure, coupled with its diverse applications across pharmaceuticals and materials science, positions it as an essential component in advancing modern therapeutic development. As research continues to uncover new potential uses for this compound, its role in shaping future medical innovations is likely to grow even further.